7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(benzenesulfonyl)-7-chloro-N-(4-ethylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18ClN5O2S/c1-2-15-8-11-17(12-9-15)25-21-19-14-16(24)10-13-20(19)29-22(26-21)23(27-28-29)32(30,31)18-6-4-3-5-7-18/h3-14H,2H2,1H3,(H,25,26)
• InChI Key: FLOSFNJPIXUTLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=C2C=C(C=C4)Cl)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C23H18ClN5O2S
• Molecular Weight: 463.9 g/mol
• CAS No.: 904578-68-3

Description

The compound 7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine (CAS: 904578-68-3) is a triazoloquinazoline derivative characterized by a chloro substituent at position 7, a phenylsulfonyl group at position 3, and a 4-ethylphenylamine moiety at position 3. Its molecular formula is C₂₃H₁₈ClN₅O₂S, with a molecular weight of 463.94 g/mol .

Biological Activity

7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a synthetic compound belonging to the class of triazoloquinazolines. This compound has garnered attention due to its potential therapeutic applications, particularly in the fields of immunology and oncology. The unique structure of this compound, which includes a fused triazole and quinazoline ring system along with various substituents, suggests a diverse range of biological activities.

• Molecular Formula : C23H18ClN5O2S
• Molecular Weight : 463.94 g/mol
• Purity : Typically around 95% .

Anti-inflammatory Properties

Research indicates that this compound exhibits anti-inflammatory activity by modulating key inflammatory pathways. It has been shown to inhibit the activation of nuclear factor kappa B (NF-κB) and cyclooxygenase-2 (COX-2), which are critical in the inflammatory response. This suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and colitis .

Antiproliferative Effects

The compound has also been investigated for its antiproliferative effects against various cancer cell lines. Studies indicate that it may inhibit specific enzymes involved in cell proliferation, leading to reduced cancer cell growth. The exact mechanisms are still under investigation but involve interactions with molecular targets that modulate cellular pathways .

While the precise mechanism of action for 7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine remains unclear, it is hypothesized that its activity may stem from its ability to interact with various biological targets. These interactions can influence enzyme activities and cellular signaling pathways critical for inflammation and cancer progression .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. The following table summarizes some related compounds and their structural features:

Compound Name	Structural Features	Unique Aspects
7-chloro-N-(4-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine	Lacks sulfonyl group	Simpler structure
3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine	Different substitution pattern	Focus on sulfonamide properties
7-bromo-[1,2,3]triazolo[1,5-a]quinazolin-5-amine	Bromine instead of chlorine	Different halogen properties

The variations in substituents can significantly affect the biological activity and therapeutic potential of these compounds.

Case Studies

Several studies have highlighted the biological activity of triazoloquinazolines:

• Anti-cancer Activity : A study explored various derivatives of triazoloquinazolines for their antiproliferative effects against lung and breast cancer cells. The results demonstrated significant cytotoxicity in certain derivatives .
• Inflammatory Disease Models : In animal models of inflammation, compounds similar to 7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine showed promising results in reducing inflammation markers and improving clinical symptoms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazoloquinazoline derivatives exhibit diverse biological activities influenced by substituent variations. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituent (R)	Sulfonyl Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
Target Compound	4-ethylphenyl	Phenyl	C₂₃H₁₈ClN₅O₂S	463.94	Balanced lipophilicity; potential anticancer activity via triazoloquinazoline core interactions.
7-Chloro-N-(4-isopropylphenyl)-3-(phenylsulfonyl)-[...] (CAS: 893787-13-8)	4-isopropylphenyl	Phenyl	C₂₄H₂₀ClN₅O₂S	477.97	Increased steric bulk (isopropyl vs. ethyl) enhances lipophilicity but may reduce solubility.
N-(4-ethoxyphenyl)-3-(phenylsulfonyl)-[...] (CAS: 866811-43-0)	4-ethoxyphenyl	Phenyl	C₂₃H₁₈ClN₅O₃S	479.94	Ethoxy group improves polarity and solubility; may lower membrane permeability.
N-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)sulfonyl-[...] (CAS: 866873-40-7)	3-chloro-4-methylphenyl	4-methylphenyl	C₂₃H₁₇Cl₂N₅O₂S	498.43	Methylphenylsulfonyl group introduces steric hindrance; chloro substituent may enhance bioactivity.
3-(2,5-Dimethylphenyl)sulfonyl-N-(4-fluorobenzyl)-[...] (CAS: 866807-74-1)	4-fluorobenzyl	2,5-dimethylphenyl	C₂₅H₂₀FN₅O₂S	497.58	Fluorine atom increases lipophilicity; dimethyl groups on sulfonyl phenyl improve metabolic stability.

Key Structural Insights

Substituent Effects on Lipophilicity: The 4-ethylphenyl group in the target compound provides moderate lipophilicity, balancing solubility and membrane permeability. 4-ethoxyphenyl () introduces an oxygen atom, enhancing polarity and aqueous solubility but possibly reducing blood-brain barrier penetration .

Sulfonyl Group Modifications: The phenylsulfonyl group in the target compound offers electronic stabilization and hydrogen-bonding capacity. 2,5-Dimethylphenylsulfonyl () further increases steric bulk, which may enhance metabolic stability by shielding reactive sites .

Biological Activity Trends: Chloro substituents (e.g., at position 7 in the target compound) are common in bioactive molecules due to their electron-withdrawing effects, which can improve binding to enzymatic active sites . Thieno-fused triazolopyrimidines () show that sulfur-containing analogs exhibit distinct anticancer profiles compared to triazoloquinazolines, highlighting the importance of the core heterocycle .

Research and Patent Landscape

• Patent Relevance : The European Patent EP 2019/082663 () covers triazoloquinazolin-5-one derivatives, underscoring industrial interest in this scaffold for drug discovery .
• Synthetic Protocols: Analog synthesis often employs cyclocondensation () or azide-based domino reactions (), adaptable to the target compound with appropriate precursors .